# TAS-115 Mesylate: Application Notes & Protocols for Angiogenesis Research

**Author**: BenchChem Technical Support Team. **Date**: May 2026

***Compound of Interest***

| | |
|---|---|
| *Compound Name:* | *TAS-115 mesylate* |
| *CAS No.:* | *1688673-09-7* |
| *Cat. No.:* | *B611160* |

*Get Quote*

For Researchers, Scientists, and Drug Development Professionals

## Introduction: Targeting Tumor Angiogenesis with TAS-115

Angiogenesis, the formation of new blood vessels from pre-existing ones, is a critical process for tumor growth, invasion, and metastasis.[1][2] Tumors require a dedicated blood supply to provide oxygen and nutrients and to remove waste products. Vascular Endothelial Growth Factor (VEGF) and its receptor (VEGFR) are central players in this process, making them prime targets for anti-cancer therapies.[3] TAS-115 (also known as TSU-68 or Pamufetinib) is a potent, orally available, multi-kinase inhibitor designed to disrupt tumor angiogenesis and growth by targeting key receptor tyrosine kinases (RTKs).[3][4][5]

Developed to overcome limitations of earlier VEGFR inhibitors, such as toxicity and acquired resistance, TAS-115 exhibits a unique kinase inhibition profile.[4][6] This guide provides an in-depth overview of the mechanism of TAS-115 and detailed protocols for its application in both in vitro and in vivo angiogenesis research.

© 2026 BenchChem. All rights reserved.

# Part 1: Mechanism of Action - A Multi-Pronged Attack

TAS-115 functions as an ATP-competitive inhibitor, targeting the kinase activity of several critical receptors involved in angiogenesis and tumor cell proliferation.[3][5] Its primary targets include:


- VEGF Receptors (VEGFRs): Central to angiogenesis, VEGFR signaling promotes endothelial cell proliferation, migration, and survival.[3] TAS-115 potently inhibits VEGFR2 (KDR), a key mediator of the angiogenic signal.[3][7]
- Platelet-Derived Growth Factor Receptors (PDGFRs): PDGFR signaling is involved in the recruitment of pericytes and smooth muscle cells, which stabilize newly formed blood vessels.[3] By inhibiting PDGFR, TAS-115 can disrupt vessel maturation.
- Hepatocyte Growth Factor Receptor (MET): The HGF/MET pathway can act as an alternative angiogenic pathway, and its upregulation has been linked to resistance against VEGFR-targeted therapies.[3] Dual inhibition of VEGFR and MET by TAS-115 provides a strategy to potentially overcome this resistance.[4][6]
- Colony-Stimulating Factor-1 Receptor (CSF1R or FMS): CSF1R is crucial for the differentiation and survival of macrophages.[3] Tumor-associated macrophages (TAMs) can promote angiogenesis and immunosuppression; thus, inhibiting CSF1R can modulate the tumor microenvironment.[8][9]

By simultaneously blocking these pathways, TAS-115 exerts a powerful anti-angiogenic and anti-tumor effect.[4][10]


## Signaling Pathway Overview

The following diagram illustrates the primary signaling pathways inhibited by TAS-115.

© 2026 BenchChem. All rights reserved.




© 2026 BenchChem. All rights reserved.




Click to download full resolution via product page

Caption: Workflow for a typical in vivo tumor xenograft study to evaluate TAS-115.

© 2026 BenchChem. All rights reserved.

# Part 4: Safety and Handling

**TAS-115 mesylate** is a potent cytotoxic agent and should be handled with appropriate care in a laboratory setting.

- Personal Protective Equipment (PPE): Always wear gloves, a lab coat, and safety glasses when handling the compound.
- Preparation: Prepare solutions in a chemical fume hood or a biological safety cabinet to avoid inhalation of the powder.
- Disposal: Dispose of all waste contaminated with TAS-115 according to institutional guidelines for chemical and cytotoxic waste.

# References

- Fujita, H., et al. (2013). The novel VEGF receptor/MET-targeted kinase inhibitor TAS-115 has marked in vivo antitumor properties and a favorable tolerability profile. Molecular Cancer Therapeutics. [Link]
- Doi, T., et al. (2020). Phase I study of TAS-115, a novel oral multi-kinase inhibitor, in patients with advanced solid tumors. Investigational New Drugs. [Link]
- Doi, T., et al. (2020). Phase I study of TAS-115, a novel oral multi-kinase inhibitor, in patients with advanced solid tumors. PubMed. [Link]
- Fujita, H., et al. (2011). Abstract A245: TAS-115, a novel potent dual MET/VEGFRs inhibitor, has highly safer profile leading to more potent efficacy in vivo. Molecular Cancer Therapeutics. [Link]
- Inhibitory activity of TAS-115 against FMS, VEGFR2 and MET expressed in... ResearchGate. [Link]
- Morioka, H., et al. (2021). Efficacy and safety of TAS-115, a novel oral multi-kinase inhibitor, in osteosarcoma: an expansion cohort of a phase I study. PubMed. [Link]
- Phase II results for TAS-115 for the treatment of IPF presented. BioWorld. [Link]

© 2026 BenchChem. All rights reserved.

- García-Caballero, M., et al. (2011). In silico prediction of targets for anti-angiogenesis and their in vitro evaluation confirm the involvement of SOD3 in angiogenesis. BMC Medical Genomics. [Link]
- The novel VEGF receptor/MET-targeted kinase inhibitor, TAS-115, has marked in vivo anti-tumor properties and a favorable tolerability profile. Taiho Pharmaceutical Co., Ltd.. [Link]
- Ogitani, Y., et al. (2023). Modulation of tumor immune microenvironment by TAS-115, a multi-receptor tyrosine kinase inhibitor, promotes antitumor immunity and contributes anti-PD-1 antibody therapy. Scientific Reports. [Link]
- Ogura, T., et al. (2022). Exploratory phase 2 study of the novel oral multi-kinase inhibitor TAS-115 in patients with idiopathic pulmonary fibrosis. PubMed. [Link]
- Suzuki, T., et al. (2009). Decrease in plasma concentrations of antiangiogenic agent TSU-68... during oral administration twice a day to rats. Drug Metabolism and Disposition. [Link]
- Ogitani, Y., et al. (2023). Modulation of tumor immune microenvironment by TAS-115, a multi-receptor tyrosine kinase inhibitor, promotes antitumor immunity and contributes anti-PD-1 antibody therapy. PubMed. [Link]
- Doi, T., et al. (2011). Phase I, pharmacokinetic, and biological studies of TSU-68, a novel multiple receptor tyrosine kinase inhibitor... Cancer Chemotherapy and Pharmacology. [Link]
- Lugano, R., et al. (2021). Anti-angiogenic drugs in cancer therapeutics: a review of the latest preclinical and clinical studies... OAE Publishing Inc.. [Link]
- Bishop, E. T., et al. (2007). In vitro assays of angiogenesis for assessment of angiogenic and anti-angiogenic agents. Vascular Cell. [Link]
- Staton, C. A., et al. (2009). Angiogenesis Assays. Methods in Molecular Biology. [Link]
- HUTCHMED Announces Breakthrough Therapy Designation in China for ORPATHYS® and TAGRISSO® Combination... Hutchmed. [Link]
- Arnaoutova, I., et al. (2019). In Vitro Angiogenesis Inhibition and Endothelial Cell Growth and Morphology. MDPI. [Link]


© 2026 BenchChem. All rights reserved.

***Need Custom Synthesis?***

*BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.*

*Email: info@benchchem.com or Request Quote Online.*

# Sources


- 1. In vitro assays of angiogenesis for assessment of angiogenic and anti-angiogenic agents - PMC [pmc.ncbi.nlm.nih.gov]
- 2. mdpi.com [mdpi.com]
- 3. Phase I study of TAS-115, a novel oral multi-kinase inhibitor, in patients with advanced solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
- 4. The novel VEGF receptor/MET-targeted kinase inhibitor TAS-115 has marked in vivo antitumor properties and a favorable tolerability profile - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. aacrjournals.org [aacrjournals.org]
- 7. selleckchem.com [selleckchem.com]
- 8. Modulation of tumor immune microenvironment by TAS-115, a multi-receptor tyrosine kinase inhibitor, promotes antitumor immunity and contributes anti-PD-1 antibody therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Modulation of tumor immune microenvironment by TAS-115, a multi-receptor tyrosine kinase inhibitor, promotes antitumor immunity and contributes anti-PD-1 antibody therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. The novel VEGF receptor/MET-targeted kinase inhibitor, TAS-115, has marked in vivo anti-tumor properties and a favorable tolerability profile [cancer.fr]
- To cite this document: BenchChem. [TAS-115 Mesylate: Application Notes & Protocols for Angiogenesis Research]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b611160/docs#tas-115-mesylate-application-notes-protocols-for-angiogenesis-research]


---

**Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:**The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

# BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.